Cas no 896307-84-9 (6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-butoxybenzoate)

• Product Name: 6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-butoxybenzoate
• CAS No: 896307-84-9
• MF: C₂₁H₂₂N₂O₅S
• MW: 414.474784374237
• CID: 6528261
• Update Time: 2025-10-29

6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-butoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-butoxybenzoate
• [6-[(1-methylimidazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-butoxybenzoate

• Inchi： 1S/C21H22N2O5S/c1-3-4-11-26-16-7-5-15(6-8-16)20(25)28-19-13-27-17(12-18(19)24)14-29-21-22-9-10-23(21)2/h5-10,12-13H,3-4,11,14H2,1-2H3
• InChI Key： QQNWWLSQKDQWAM-UHFFFAOYSA-N
• SMILES： C(OC1C(=O)C=C(CSC2N(C)C=CN=2)OC=1)(=O)C1=CC=C(OCCCC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-butoxybenzoate

Introduction to 6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-butoxybenzoate and Its Significance in Modern Chemical Biology

The compound with the CAS number 896307-84-9, identified as 6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-butoxybenzoate, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered attention in the scientific community due to its potential applications in drug discovery and molecular medicine. The presence of functional groups such as the sulfanyl moiety and the butoxybenzoate ester suggests a high degree of chemical versatility, making it a candidate for further exploration in synthetic chemistry and bioactivity profiling.

In recent years, the field of cheminformatics has witnessed significant advancements in the design and optimization of heterocyclic compounds. The 1-methyl-1H-imidazol-2-yl substituent in this molecule is particularly noteworthy, as imidazole derivatives have been extensively studied for their role in modulating biological pathways. Research indicates that imidazole-based scaffolds exhibit a broad spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of 6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-butoxybenzoate aligns well with these findings, positioning it as a promising candidate for further development.

The pyran core in the molecule contributes to its unique physicochemical properties, influencing solubility, metabolic stability, and interaction with biological targets. Pyran derivatives are known for their stability and bioavailability, making them attractive for pharmaceutical applications. The 4-oxo group further enhances the molecule's potential by introducing electrophilic centers that can participate in various chemical reactions, including hydrogen bonding and π-stacking interactions. These features are critical for designing molecules with enhanced binding affinity and selectivity.

Current research trends in medicinal chemistry emphasize the importance of multitargeted approaches to address complex diseases. The structural complexity of 6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-butoxybenzoate suggests its potential as a scaffold for developing dual-action or polypharmacological agents. For instance, the sulfanyl group could interact with thiol-containing enzymes or proteins, while the butoxybenzoate moiety might influence lipid metabolism or signal transduction pathways. Such multifunctionality is highly desirable in modern drug design, where targeting multiple pathways simultaneously can lead to more effective therapeutic outcomes.

The synthesis of this compound involves sophisticated organic transformations that highlight the ingenuity of synthetic chemists. Key steps include the formation of the pyran ring through cyclization reactions, followed by functionalization at the 3-position with the imidazole derivative. The introduction of the sulfanyl group via thiolation or oxidation-reduction reactions further refines the molecular architecture. These synthetic strategies not only demonstrate the compound's feasibility but also open avenues for modulating its properties through structural analogs.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 6-{(1-methyl-1H-imidazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-butoxybenzoate and potential biological targets. Docking simulations have revealed promising binding affinities with enzymes such as kinases and proteases, which are pivotal in various disease mechanisms. Additionally, quantum mechanical calculations have provided insights into the electronic structure and reactivity of key functional groups within the molecule. These computational approaches are essential for guiding experimental efforts and optimizing lead compounds.

In clinical research, early-stage trials have begun to explore the therapeutic potential of related imidazole derivatives. While CAS number 896307-84-9 itself may not yet be subjected to extensive human testing, its structural analogs have shown encouraging results in preclinical studies. For example, derivatives with similar sulfanyl or butoxybenzoate functionalities have demonstrated efficacy in models of inflammation and neurodegeneration. Such findings bolster confidence in advancing this compound towards more rigorous evaluation.

The role of natural product-inspired scaffolds cannot be overstated in modern drug discovery. Many successful drugs have been derived from natural products or their modified analogs due to their inherent biological activity and structural diversity. The pyran core of 6-{(1-methyl-1H-imidazol-2-ylsulfanylmethyl)-4-oxo}-4H-pyran]-3 - yl 4 - butoxybenzoate bears resemblance to structures found in plants and microorganisms, suggesting that it could be part of a larger family of bioactive molecules waiting to be discovered.

Future directions for research on this compound include exploring its role in epigenetic modulation. The sulfanyl group is particularly relevant here, as sulfur-containing compounds have been implicated in modifying histone acetylation and DNA methylation patterns. By investigating these mechanisms, scientists may uncover novel therapeutic strategies for diseases associated with epigenetic dysregulation.

Environmental considerations also play a crucial role in drug development today. Sustainable synthesis methods are being prioritized to minimize waste and reduce environmental impact. Techniques such as flow chemistry and green catalysis are being adapted to produce complex molecules like 6-{(1-methyl-H-imidazol-sulfanylmethyl)-pyran]-3 - yl 4 - butoxybenzoate more efficiently while adhering to ecological principles.

In conclusion,6-{(1-methyl-H-imidazol-sulfanylmethyl)-pyran]-3 - yl 4 - butoxybenzoate (CAS number 89630784) represents a compelling example of how structural complexity can translate into biological activity and therapeutic potential.* Its multifaceted functional groups,* combined with its alignment with current research trends,* make it an exciting prospect for future drug development.* As scientists continue to unravel its properties,* new applications* may emerge,* further solidifying its importance* in both academic research* and industrial applications.